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Compound of Interest

Compound Name: 2-Amino-4-Bromophenol

Cat. No.: B1269491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Amino-4-Bromophenol, a versatile

chemical intermediate with significant applications in pharmaceutical development and dye

synthesis. This document outlines its core physicochemical properties, detailed experimental

protocols for its synthesis, and its role in the development of therapeutic agents, particularly as

a precursor for Protein Tyrosine Phosphatase 1B (PTP1B) inhibitors.

Core Physicochemical Data
2-Amino-4-Bromophenol is a substituted aromatic compound containing amino, bromo, and

hydroxyl functional groups. These groups contribute to its reactivity and utility as a building

block in organic synthesis.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1269491?utm_src=pdf-interest
https://www.benchchem.com/product/b1269491?utm_src=pdf-body
https://www.benchchem.com/product/b1269491?utm_src=pdf-body
https://www.chemimpex.com/products/28279
https://wap.guidechem.com/dictionary/en/40925-68-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₆H₆BrNO[1][2][3][4]

Molecular Weight 188.02 g/mol [1][2][3][4]

CAS Number 40925-68-6[1][2][3]

Appearance
Brownish-red to yellow, needle-like crystals or

powder[4]

Melting Point 130-135 °C[2]

Boiling Point 282.8 °C at 760 mmHg[1][2]

Solubility
Slightly soluble in cold water and ethanol;

soluble in hot ethanol, ether, and chloroform

Experimental Protocols
Synthesis of 2-Amino-4-Bromophenol
A common and efficient method for the synthesis of 2-Amino-4-Bromophenol is through the

reduction of 4-Bromo-2-nitrophenol.[3]

Materials:

4-Bromo-2-nitrophenol

Tetrahydrofuran (THF)

5% Rhodium on Carbon (Rh/C) catalyst

Hydrogen gas

Celite

Procedure:

A solution of 4-Bromo-2-nitrophenol (50.7 g, 233 mmol) is prepared in THF (500 mL).
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To this solution, 5% Rh/C catalyst (5.00 g) is added.

The mixture is stirred at room temperature for 11 hours under a hydrogen atmosphere.

The reaction mixture is then filtered through Celite to remove the catalyst.

The filtrate is concentrated under reduced pressure to yield 2-Amino-4-Bromophenol as a

brown solid.[3]

4-Bromo-2-nitrophenol
in THF

2-Amino-4-Bromophenol

Reduction

H₂, 5% Rh/C
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Synthesis of 2-Amino-4-Bromophenol.

Applications in Drug Development
2-Amino-4-Bromophenol serves as a crucial intermediate in the synthesis of various

pharmaceuticals, including anti-inflammatory and analgesic drugs.[1] Notably, it is a key

reactant in the preparation of inhibitors for Protein Tyrosine Phosphatase 1B (PTP1B), an

enzyme implicated in type 2 diabetes and obesity.[5]

Role in PTP1B Inhibition and the Insulin Signaling
Pathway
PTP1B is a negative regulator of the insulin signaling pathway. By dephosphorylating the

insulin receptor and its substrates, PTP1B attenuates the insulin signal, which can contribute to

insulin resistance.[6][7] Inhibitors of PTP1B can, therefore, enhance insulin sensitivity, making

them a promising therapeutic strategy for type 2 diabetes.[4][5] Bromophenol derivatives,

synthesized from precursors like 2-Amino-4-Bromophenol, have shown potent inhibitory

activity against PTP1B.[5][6]
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The role of PTP1B in the insulin signaling pathway.

Experimental Workflow: Synthesis of a Benzoxazole
Derivative
2-Amino-4-Bromophenol is a precursor in the synthesis of benzoxazole derivatives, which

can act as allosteric inhibitors of enzymes like fructose-1,6-bisphosphatase. The following

workflow outlines a general procedure for the synthesis of a benzoxazole derivative from 2-
Amino-4-Bromophenol.
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Workflow for the synthesis of a benzoxazole derivative.

Further Applications
Beyond its role in pharmaceutical development, 2-Amino-4-Bromophenol is also utilized in

the synthesis of azo dyes, where it acts as a coupling agent to produce vibrant and stable

colors for textiles.[1] Its reactivity also makes it a valuable reagent in analytical chemistry for

the detection and quantification of other chemical substances.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

